YTTRIUM ISOPROPOXIDE OXIDE

Specification

• CAS No.: 118458-20-1
• Molecular Formula: C39H91O14Y5
• Molecular Weight: 1228.672
• IUPAC Name: oxygen(2-);propan-2-olate;yttrium(3+)
• Standard InChI: InChI=1S/13C3H7O.O.5Y/c13*1-3(2)4;;;;;;/h13*3H,1-2H3;;;;;;/q13*-1;-2;5*+3
• Standard InChI Key: PQRMCUWDUQGIIO-UHFFFAOYSA-N
• SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[O-2].[Y+3].[Y+3].[Y+3].[Y+3].[Y+3]

Introduction

Chemical Identity and Structural Properties

Yttrium isopropoxide oxide (sometimes referred to as yttrium i-propoxide oxide) is a complex metal alkoxide with the molecular formula C₃₉H₉₁O₁₄Y₅. It features a structure containing five yttrium atoms, thirteen isopropoxide groups, and one oxide group, giving it unique chemical properties and reactivity profiles.

Basic Chemical Information

The compound possesses distinct identification parameters and physical characteristics as outlined in Table 1:

Parameter	Value
Chemical Name	Yttrium isopropoxide oxide
Synonyms	Yttrium i-propoxide oxide
CAS Number	118458-20-1
MDL Number	MFCD00134499
EC Number	624-779-7
Molecular Formula	C₃₉H₉₁O₁₄Y₅
Linear Formula	OY₅(OCH(CH₃)₂)₁₃
Molecular Weight	1228.66 g/mol
Form	Solid
Appearance	White powder
IUPAC Name	isopropoxy(oxo)yttrium; triisopropoxyyttrium

Table 1: Chemical identification parameters of yttrium isopropoxide oxide

Physical and Chemical Properties

The compound's physical properties determine its behavior in various applications and reactions:

Property	Specification
Flash Point	54 °F (12 °C)
Physical State	Solid (white powder)
Purity (commercial)	98%+ (by elemental analysis)
Appearance	White powder

Table 2: Physical properties of yttrium isopropoxide oxide

Synthesis and Production Methods

Yttrium isopropoxide oxide can be synthesized through controlled reaction pathways that typically involve handling under inert atmospheres due to its reactivity with moisture and air.

Synthetic Routes

The synthesis generally involves reactions between yttrium precursors and isopropanol under specific conditions. One research approach demonstrated the synthesis of a related bimetallic complex containing yttrium through a solvothermal method. In this process, anhydrous toluene containing Y(NO₃)₃·6H₂O was reacted with Ti(iPrO)₄ under nitrogen atmosphere at 85°C for 44 hours to obtain needle-shaped crystals.

The structure of the obtained compound featured a triangular arrangement with Ti-O-Y bonds, where the yttrium and titanium atoms were linked via bridging isopropoxide groups. The average bond length for terminal isopropoxide groups was reported as 1.754 Å, while the average bond length for the isopropoxide groups bridging the two Ti centers was 2.109 Å.

Industrial Production Considerations

Commercial production of yttrium isopropoxide oxide requires careful control of reaction conditions to ensure high purity. Manufacturers typically provide the compound at different purity levels:

• (2N) 99% Yttrium Isopropoxide Oxide

• (3N) 99.9% Yttrium Isopropoxide Oxide

• (4N) 99.99% Yttrium Isopropoxide Oxide

• (5N) 99.999% Yttrium Isopropoxide Oxide

Applications in Materials Science and Catalysis

Yttrium isopropoxide oxide serves multiple functions across different fields, primarily as a precursor material and catalyst.

Catalyst Applications

Yttrium alkoxide compounds function as catalysts for various reactions, including:

• Stereoselective conjugate addition reactions

• Ring-opening polymerizations

• Generation of reactive enolates by enantioselective protonation reactions

• Synthesis of nanocomposites

Materials Synthesis Applications

In materials science, yttrium isopropoxide oxide and related compounds serve as precursors for:

• Preparation of flat hafnium(IV) oxide films

• Improving thermal conductivity of polycrystalline aluminum nitride (AlN) ceramics

• Synthesis of rare-earth-modified titania nanoparticles

A thermogravimetric study investigated yttrium isopropoxide (an yttrium oxide precursor) as a sintering aid for producing aluminum nitride ceramics. The research found that during the preparation of aluminum nitride pellets, there was only partial yttrium isopropoxide decomposition, with carbon formation occurring between 300 and 550°C.

Structural Chemistry

Crystallographic Properties

Research into related compounds provides insight into the structural characteristics of yttrium isopropoxide compounds. In one study, a bimetallic complex containing yttrium crystallized in the triclinic space group P1̅ as transparent needle crystals. The complex featured a triangular structure with Ti and Y linked via bridging isopropoxide groups.

Crystallographic data for a related compound included:

Parameter	Value
Crystal System	Triclinic
Space Group	P1̅
a (Å)	11.653(6)
b (Å)	11.700(6)
c (Å)	16.983(8)
α (deg)	95.621(6)
β (deg)	101.909(6)
γ (deg)	116.690(5)
V (ų)	1975.6(16)

Table 3: Crystallographic data for a yttrium-containing bimetallic complex

Electronic Identifiers

For database and computational chemistry purposes, yttrium isopropoxide oxide can be represented using various identifiers:

Identifier Type	Value
SMILES	Y(OC(C)C)OC(C)C.Y(OC(C)C)OC(C)C.Y(OC(C)C)OC(C)C.Y(OC(C)C)OC(C)C.Y=O
InChI	InChI=1S/13C3H7O.O.5Y/c131-3(2)4;;;;;;/h133H,1-2H3;;;;;;/q13*-1;;+1;4*+3
InChI Key	QUIINUCCTZSPAV-UHFFFAOYSA-N

Table 4: Electronic identifiers for yttrium isopropoxide oxide

Safety Parameter	Classification
Signal Word	DANGER
Pictograms	GHS02, GHS05
Hazard Statements	H228 (Flammable solid), H314 (Causes severe skin burns and eye damage), H318 (Causes serious eye damage)
Precautionary Statements	P210, P240, P241, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P321, P363, P370+P378, P405, P501
Hazard Codes	F, C
Risk Codes	11, 34

Table 5: Hazard classification of yttrium isopropoxide oxide

Transportation Information

For shipping and handling purposes, the compound is classified as:

Parameter	Classification
UN Number	2925
Transport Description	FLAMMABLE SOLID, CORROSIVE, ORGANIC, N.O.S. (YTTRIUM ISOPROPOXIDE OXIDE)
Hazardous Class	4.1(8)
Packing Group	II
WGK Germany	3

Table 6: Transportation classification for yttrium isopropoxide oxide

Research Applications and Development

Recent research has explored various applications of yttrium compounds, including yttrium isopropoxide oxide and related materials.

Catalytic Research

In a study on polymerization kinetics, yttrium isopropoxide demonstrated effectiveness as an initiator for ethylene oxide polymerization. The research revealed that propagation might proceed through continuous insertion of monomers into the Y-O bond. Sequential polymerization experiments confirmed the living character of the propagating end, with the ability to double the molecular weight by adding a second batch of ethylene oxide after the first polymerization was complete.

The research determined that the degree of polymerization was directly proportional to the monomer-to-initiator ratio, with a slope of 0.41. The reciprocal value (1/0.41 = 2.5) indicated the number of active sites per yttrium molecule, which aligned well with the number of isopropoxy groups per yttrium molecule (13/5 = 2.6) in the initiator.

Materials Science Applications

Recent studies have investigated rare-earth-modified titania nanoparticles prepared using a molecular precursor approach. The research involved modifying titania (anatase) nanopowders with different amounts of rare-earth elements (REEs), including yttrium. The studies revealed that different REEs showed varying thermal behaviors, with some being expelled from the anatase lattice at different annealing temperatures.

Additionally, research has explored the use of yttrium isopropoxide as a sintering aid for aluminum nitride ceramics. Thermogravimetric studies in nitrogen and air investigated the burnout behavior of samples, finding that complete conversion to yttrium oxide (with no residual carbon) would be desirable, but during the preparation process, only partial yttrium isopropoxide decomposition occurred.

Photocatalytic Performance

Studies of rare-earth-modified titania nanoparticles have shown effects on photocatalytic activity. The modified nanopowders demonstrated varying performances, with turnover frequencies (TOF) reported for different samples as shown in Table 7:

Sample	TOF (min⁻¹) × 10⁻¹⁹
TiO₂ Degussa P25	3.50
Ti-Eu2.5-500	2.55 (Ti), 99.6 (Eu)
Ti-Eu2.5-600	3.02 (Ti), 117.8 (Eu)
Ti-Eu5-600	8.76 (Ti), 166.5 (Eu)
Ti-Eu5-700	12.18 (Ti), 231.5 (Eu)
Ti-Sm2.5-500	7.15 (Ti), 279.0 (Sm)
Ti-Sm2.5-600	8.26 (Ti), 322.0 (Sm)
Ti-Sm5-600	9.49 (Ti), 185.2 (Sm)
Ti-Sm5-700	15.73 (Ti), 306.8 (Sm)

Table 7: Photocatalytic performance of rare-earth-modified titania samples